Cas no 66567-45-1 (Maltooctaose)

Maltooctaose structure
Maltooctaose structure
Product Name:Maltooctaose
CAS No:66567-45-1
MF:C48H82O41
MW:1315.14010095596
CID:4674042
PubChem ID:134830395
Update Time:2024-10-28

Maltooctaose Chemical and Physical Properties

Names and Identifiers

    • Maltooctaose
    • Hex(?1-4)Hex(?1-4)Hex(?1-4)Hex(?1-4)D-Alt(a1-4)D-Alt(a1-4)D-Alt(a1-4)a-D-Alt
    • 66567-45-1
    • Inchi: 1S/C48H82O41/c49-1-9-17(57)18(58)27(67)42(76-9)84-35-11(3-51)78-44(29(69)20(35)60)86-37-13(5-53)80-46(31(71)22(37)62)88-39-15(7-55)82-48(33(73)24(39)64)89-40-16(8-56)81-47(32(72)25(40)65)87-38-14(6-54)79-45(30(70)23(38)63)85-36-12(4-52)77-43(28(68)21(36)61)83-34-10(2-50)75-41(74)26(66)19(34)59/h9-74H,1-8H2/t9-,10+,11-,12+,13-,14+,15-,16+,17+,18-,19-,20+,21-,22+,23-,24+,25-,26-,27?,28-,29?,30-,31?,32-,33?,34+,35+,36+,37+,38+,39+,40+,41-,42+,43+,44+,45+,46+,47+,48+/m0/s1
    • InChI Key: RUJILUJOOCOSRO-GJSYLBNOSA-N
    • SMILES: O([C@@H]1C([C@H]([C@@H]([C@H](CO)O1)O[C@@H]1C([C@H]([C@@H]([C@H](CO)O1)O[C@@H]1C([C@H]([C@@H]([C@H](CO)O1)O[C@@H]1C([C@H]([C@@H]([C@H](CO)O1)O)O)O)O)O)O)O)O)O)[C@@H]1[C@@H](CO)O[C@@H]([C@H]([C@@H]1O)O)O[C@@H]1[C@@H](CO)O[C@@H]([C@H]([C@@H]1O)O)O[C@@H]1[C@@H](CO)O[C@@H]([C@H]([C@@H]1O)O)O[C@@H]1[C@@H](CO)O[C@@H]([C@H]([C@@H]1O)O)O

Computed Properties

  • Exact Mass: 1314.4331520g/mol
  • Monoisotopic Mass: 1314.4331520g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 26
  • Hydrogen Bond Acceptor Count: 41
  • Heavy Atom Count: 89
  • Rotatable Bond Count: 22
  • Complexity: 2140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 38
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -17.6
  • Topological Polar Surface Area: 664

Maltooctaose Pricemore >>

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